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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight of 1-(3-
Chlorophenyl)cyclopropanecarbonitrile, a compound of interest in pharmaceutical

synthesis. The information is presented to be a clear and concise resource for laboratory and

research applications.

Molecular Composition and Weight
The molecular formula for 1-(3-Chlorophenyl)cyclopropanecarbonitrile is C₁₀H₈ClN.[1][2][3]

The molecular weight is a sum of the atomic weights of its constituent atoms.

To calculate the molecular weight, the number of atoms of each element is multiplied by the

element's atomic weight. The standard atomic weights for Carbon, Hydrogen, Chlorine, and

Nitrogen are approximately:

Carbon (C): 12.011 amu[4][5][6]

Hydrogen (H): 1.008 amu[7][8][9]

Chlorine (Cl): 35.453 amu[10][11]
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Nitrogen (N): 14.007 amu[12][13]

The calculation based on the molecular formula is detailed in the table below.

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 10 12.011 120.11

Hydrogen H 8 1.008 8.064

Chlorine Cl 1 35.453 35.453

Nitrogen N 1 14.007 14.007

Total 177.634

The calculated molecular weight of 1-(3-Chlorophenyl)cyclopropanecarbonitrile is 177.634

g/mol . This value is consistent with commercially available product specifications, which list the

molecular weight as 177.6 g/mol or 177.63 g/mol .[1][14]

Experimental Protocols
The determination of molecular weight for a known chemical structure like 1-(3-
Chlorophenyl)cyclopropanecarbonitrile is a theoretical calculation based on standard

atomic weights established by IUPAC. Experimental verification can be performed using mass

spectrometry, which would provide a mass-to-charge ratio confirming the calculated molecular

mass. However, for the purpose of this guide, detailed experimental protocols for mass

spectrometry are not included as the focus is on the foundational molecular weight.

Logical Relationships in Molecular Weight
Calculation
The relationship between a chemical formula and its molecular weight is a direct summation, as

illustrated by the diagram below. This workflow is fundamental to stoichiometry and other core

chemical calculations.
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Molecular Weight Calculation Workflow
Molecular Formula

C₁₀H₈ClN

Identify Constituent Elements
(C, H, Cl, N)

Determine Atom Count
C: 10, H: 8, Cl: 1, N: 1

Calculate Total Weight for Each Element
(Count * Atomic Weight)

Obtain Standard Atomic Weights
(from Periodic Table)

Sum Elemental Weights

Final Molecular Weight
177.634 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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